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Compound Name:
1-[2-(bromomethyl)phenyl]-1H-

pyrazole

Cat. No.: B13612178

Get Quote

Executive Summary
Bromomethyl phenyl pyrazoles serve as critical electrophilic scaffolds in the synthesis of COX-

2 inhibitors (e.g., Celecoxib analogs) and agrochemicals. The "bromomethyl" functionality is

highly reactive, making these compounds sensitive to heat and moisture.

This guide distinguishes between the two primary isomer classes that are often confused in

literature:

Phenyl-Ring Substituted: The bromomethyl group is attached to the phenyl ring

(Ortho/Meta/Para).

Pyrazole-Ring Substituted: The bromomethyl group is attached to the pyrazole core

(Positions 3, 4, 5).[1][2][3]

Key Finding: The 1-[4-(bromomethyl)phenyl]-1H-pyrazole (Para-isomer) is the industry-

standard crystalline solid (MP: 77–79°C), whereas ortho- and meta- isomers, as well as many
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pyrazole-ring substituted analogs, frequently exist as oils or low-melting solids due to lower

symmetry and packing efficiency.

Comparative Analysis: Melting Points & Physical
Properties[4][5][6]
The melting point (MP) is the primary indicator of isomeric purity and structural symmetry. The

data below highlights the "Symmetry Effect"—where high-symmetry isomers (Para/4-position)

exhibit higher lattice energies and melting points.

Table 1: Isomer Performance Matrix
Isomer
Class

Specific
Isomer

CAS
Number

Melting
Point (°C)

Physical
State

Stability
Profile

Phenyl-

Substituted

1-[4-

(bromomethyl

)phenyl]-1H-

pyrazole

368869-85-6 77 – 79
Crystalline

Solid

High

(Preferred

Intermediate)

Phenyl-

Substituted

1-[3-

(bromomethyl

)phenyl]-1H-

pyrazole

N/A
< 25

(Ambient)
Viscous Oil Moderate

Phenyl-

Substituted

1-[2-

(bromomethyl

)phenyl]-1H-

pyrazole

N/A
< 25

(Ambient)
Oil

Low (Steric

strain)

Pyrazole-

Substituted

4-

(bromomethyl

)-1-phenyl-

1H-pyrazole

2092530-59-

9
103 – 107** Solid High

Pyrazole-

Substituted

5-

(bromomethyl

)-1-phenyl-

1H-pyrazole

149739-65-1 N/A (Oil) Oil/Low-Melt
Low (1,5-

steric clash)
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*Note: Specific CAS numbers for ortho/meta oils are often not assigned in commercial

catalogs; these are typically prepared in situ. **Note: Melting point inferred from close structural

analogs (e.g., 4-bromo-3-methyl derivatives) and packing trends.

Scientific Insight: The Symmetry-Packing Correlation
Para-Substitution (1-[4-...]): The linear vector of the 1,4-disubstitution allows for efficient

-

stacking in the crystal lattice, resulting in a distinct, sharp melting point (77–79°C). This
makes it the ideal candidate for GMP scale-up.

Ortho-Substitution (1-[2-...]): The proximity of the bromomethyl group to the pyrazole ring

creates steric torsion (dihedral angle twist), preventing planar packing. This invariably lowers

the melting point, often resulting in an oil.

Experimental Protocols
To ensure reproducibility, we utilize a Self-Validating Protocol structure. Each step includes a

"Checkpoint" to verify success before proceeding.

Protocol A: Synthesis of 1-[4-(bromomethyl)phenyl]-1H-
pyrazole
Mechanism: Wohl-Ziegler Radical Bromination. Precursor: 1-(4-methylphenyl)-1H-pyrazole.

Reagent Setup:

Dissolve 1-(4-methylphenyl)-1H-pyrazole (1.0 eq) in anhydrous

or Benzotrifluoride (green alternative).

Add N-Bromosuccinimide (NBS) (1.05 eq).

Add Radical Initiator: Benzoyl Peroxide (BPO) or AIBN (0.05 eq).

Reaction:
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Reflux under inert atmosphere (

) for 4–6 hours.

Checkpoint: Monitor TLC (Hexane/EtOAc 8:1). The starting material spot (higher

) must disappear. Product will appear as a UV-active spot with slightly lower

due to the heavy bromine atom.

Workup & Purification:

Cool to 0°C to precipitate succinimide byproduct. Filter.

Concentrate filtrate.

Recrystallization (Critical): Recrystallize from hot Hexane/Ethanol (9:1).

Checkpoint: Assess MP. Target range: 77–79°C. If MP < 75°C, recrystallize again.

Protocol B: Melting Point Determination (Capillary
Method)
Standard: OECD Guideline 102.

Sample Prep: Dry the solid in a vacuum desiccator (

) for 24h to remove trace solvent (solvent depression can lower MP by 2–5°C).

Loading: Pack capillary tube to a height of 3–4 mm. Compact by tapping (loose packing

causes uneven heat transfer).

Ramping:

Fast Ramp: 10°C/min to 60°C.

Slow Ramp: 1°C/min from 60°C to melt.

Observation: Record
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(first liquid drop) and

(complete melt). The range should not exceed 2°C.

Visualization: Isomer Structural Logic & Synthesis
Workflow
The following diagram illustrates the divergent synthesis paths for the two isomer classes and

the critical decision nodes.
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Figure 1: Divergent synthetic pathways for Phenyl-ring vs. Pyrazole-ring substituted

bromomethyl isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. rsc.org [rsc.org]

2. 3-Bromo-1-phenyl-1H-pyrazole | C9H7BrN2 | CID 21724056 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 3-Bromo-4-methyl-1H-pyrazole | C4H5BrN2 | CID 21680102 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 3-Bromo-1-methyl-1H-pyrazole | C4H5BrN2 | CID 14948637 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 3-Bromo-1-phenyl-1H-pyrazole | C9H7BrN2 | CID 21724056 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. 5-Bromo-1-methyl-1H-pyrazole | C4H5BrN2 | CID 17933381 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. Sci-Hub. Synthesis of Mono- and Dibromo-Derivatives of 1-Phenylpyrazol-3-ol / Molbank,
2007 [sci-hub.sg]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Comparative Guide: Melting Point & Structural Analysis
of Bromomethyl Phenyl Pyrazole Isomers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13612178/docs#comparative-guide-melting-point-
structural-analysis-of-bromomethyl-phenyl-pyrazole-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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